Cadmium nitrate

Specification

• Description: Cadmium Nitrate is a colorless, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium nitrate is used in the production of cadmium hydroxide for use in alkaline batteries, to color glass and porcelain, in photography and in nuclear reactors. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium nitrate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05); Cadmium nitrate is an odorless white solid. Sinks in water. (USCG, 1999); Cadmium nitrate is an inorganic nitrate salt having Cd(2+) as the counterion. It has a role as a carcinogenic agent, a hepatotoxic agent and a genotoxin. It is a cadmium salt and an inorganic nitrate salt. It contains a cadmium(2+).
• CAS No.: 14177-24-3
• Molecular Formula: Cd(NO3)2; CdN2O6
• Molecular Weight: 236.42 g/mol
• IUPAC Name: cadmium(2+);dinitrate
• Standard InChI: InChI=1S/Cd.2NO3/c;2*2-1(3)4/q+2;2*-1
• Standard InChI Key: XIEPJMXMMWZAAV-UHFFFAOYSA-N
• Impurities: Cadmium nitrate has a purity of greater than 99%, with typical impurities including: chloride (0.005%), sulfate (0.005%), copper (0.005%), iron (0.002%), lead (0.005%), zinc (0.05%), and arsenic (0.001%).
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Cd+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Cd+2]
• Colorform: White cubic crystals; White, amorphous pieces or hygroscopic needles; White, prismatic needles
• Melting Point: 138 °F (USCG, 1999); 360 °C